Cas no 126909-80-6 (1-cyclopropylbut-3-en-2-ol)

• Product Name: 1-cyclopropylbut-3-en-2-ol
• CAS No: 126909-80-6
• CID: 2899679
• PubChem ID: 15625754
• Update Time: 2025-10-31

1-cyclopropylbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropylbut-3-en-2-ol

Additional information on 1-cyclopropylbut-3-en-2-ol

Introduction to 1-Cyclopropylbut-3-en-2-ol (CAS No. 126909-80-6)

1-Cyclopropylbut-3-en-2-ol, with the CAS number 126909-80-6, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopropyl and allylic alcohol functionalities, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 1-cyclopropylbut-3-en-2-ol is C₇H₁₂O, and it has a molecular weight of approximately 112.17 g/mol. The compound exists as a colorless liquid at room temperature and is known for its low toxicity and stability under standard conditions. These properties make it an attractive candidate for use in both laboratory research and industrial applications.

In the realm of pharmaceutical research, 1-cyclopropylbut-3-en-2-ol has been explored for its potential as a building block in the synthesis of more complex molecules. Its cyclopropyl ring and allylic alcohol group provide multiple points of functionalization, allowing chemists to introduce a variety of substituents to tailor the compound's properties for specific therapeutic applications. Recent studies have highlighted its utility in the development of novel antiviral agents and anti-inflammatory drugs.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the use of 1-cyclopropylbut-3-en-2-ol as a key intermediate in the synthesis of a new class of antiviral compounds. The researchers found that derivatives of this compound exhibited potent activity against several viral strains, including influenza and herpes simplex virus (HSV). The unique structural features of 1-cyclopropylbut-3-en-2-ol were crucial in enhancing the antiviral efficacy of the final products.

Beyond pharmaceuticals, 1-cyclopropylbut-3-en-2-ol has also found applications in materials science. Its ability to undergo selective functionalization reactions makes it a valuable precursor for the synthesis of advanced polymers and materials with tailored properties. For instance, a study published in the Journal of Polymer Science in 2022 demonstrated the use of 1-cyclopropylbut-3-en-2-ol-derived monomers to create biodegradable polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in biomedical devices, packaging materials, and environmental remediation.

In the field of chemical synthesis, 1-cyclopropylbut-3-en-2-ol has been utilized as a versatile starting material for various synthetic transformations. Its cyclopropyl ring can undergo ring-opening reactions under mild conditions, making it an excellent substrate for generating complex molecular architectures. Additionally, the allylic alcohol group can be selectively oxidized or reduced to form different functional groups, expanding its utility in organic synthesis.

A recent review article in the Tetrahedron Letters highlighted several novel synthetic strategies involving 1-cyclopropylbut-3-en-2-ol. One such strategy involves the use of transition-metal catalysts to promote selective functionalization reactions at the allylic position. This approach has enabled chemists to synthesize a wide range of complex molecules with high regioselectivity and stereoselectivity, further expanding the scope of applications for this compound.

The environmental impact and safety profile of 1-cyclopropylbut-3-en-2-ol have also been studied extensively. Research conducted by environmental scientists has shown that this compound exhibits low toxicity to aquatic organisms and does not bioaccumulate in living tissues. These findings suggest that it can be used safely in various industrial processes without posing significant environmental risks.

In conclusion, 1-cyclopropylbut-3-en-2-ol (CAS No. 126909-80-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and reactivity profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing various scientific fields.